4-methyl-4H-thieno[2,3-c]furan-6-one

• Molecular Formula: C7H6O2S
• Molecular Weight: 154.19 g/mol
• IUPAC Name: 4-methyl-4H-thieno[2,3-c]furan-6-one
• InChI: InChI=1S/C7H6O2S/c1-4-5-2-3-10-6(5)7(8)9-4/h2-4H,1H3
• InChI Key: BSTMZCJYWAAKKF-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(C(=O)O1)SC=C2

Description

4-Methyl-4H-thieno[2,3-c]furan-6-one is a bicyclic heterocyclic compound comprising a fused thiophene and furanone system. The thieno[2,3-c]furan scaffold features a sulfur atom in the thiophene ring and an oxygen atom in the furanone moiety, with a methyl substituent at the 4-position and a ketone group at the 6-position.

Comparison with Similar Compounds

Structural Analogues with Thieno-Fused Systems

• 6-Methyl-2H,3H-thieno[2,3-c]furan (): This compound shares the thieno[2,3-c]furan core but lacks the ketone group at position 4. The absence of the ketone reduces polarity and may limit its reactivity in nucleophilic additions or hydrogen-bonding interactions. The methyl group at position 6 (vs. position 4 in the target compound) also alters steric hindrance .

Pyrrolo-Fused Heterocycles

• 4-Methyl-4H-pyrrolo[2,3-c]isoquinoline (): Replacing the thiophene ring with a pyrrole introduces a basic nitrogen atom, enhancing solubility in acidic media. However, the absence of a ketone group limits its utility in reactions requiring electrophilic carbonyl centers .

Chromenopyrazolones and Coumarin Derivatives

• Chromen[4,3-c]pyrazol-4(1H)-ones (): These coumarin-pyrazole hybrids exhibit a ketone group but differ in fusion position ([4,3-c] vs. [2,3-c]). The pyrazole ring contributes to hydrogen-bond acceptor capacity, which may enhance binding to biological targets like kinases or calcium channels.

Pharmacologically Active Fused Heterocycles

• The indole moiety provides aromatic stacking capabilities, while the quinolinone ketone mimics the target compound’s electrophilic center.
• 6,7-Dihydro-5H-pyrido[2,3-c]pyridazines () :
  As Bcl-xL inhibitors, these derivatives highlight how [2,3-c]-fused systems can target apoptotic pathways. The pyridazine ring introduces additional nitrogen atoms, improving water solubility but possibly complicating synthetic routes .
• TLR7-9 Antagonists (): Compounds like 5-[6-[[3-(4,5,6,7-tetrahydropyrazolo[4,3-c]pyridin-1-yl)azetidin-1-yl]methyl]morpholin-4-yl]quinoline-8-carbonitrile derivatives show that [2,3-c]-fused systems can be tailored for immunomodulation. The morpholine and azetidine substituents enhance pharmacokinetic profiles, a strategy that could be applied to the target compound .

Research Findings and Implications

• Electronic Effects: The ketone in 4-methyl-4H-thieno[2,3-c]furan-6-one enhances electrophilicity compared to non-ketone analogues like 6-methyl-2H,3H-thieno[2,3-c]furan, enabling participation in Michael additions or Schiff base formations .
• Synthetic Strategies: High-yield methods for chromenopyrazolones (67–89%) and Heck cyclizations for pyrrolo-isoquinolines could guide scalable synthesis of the target compound.